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Compound of Interest

Compound Name: Ethylestrenol

Cat. No.: B1671647 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Ethylestrenol. The following procedural steps,

personal protective equipment (PPE) recommendations, and disposal plans are designed to

ensure safe operational handling and minimize exposure risk. Ethylestrenol is a synthetic

anabolic-androgenic steroid and should be handled as a potent compound.

Summary of Quantitative Data
While a specific Occupational Exposure Limit (OEL) for Ethylestrenol has not been

established, it is prudent to handle it as a potent pharmaceutical compound. The following table

summarizes key data for Ethylestrenol.
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Parameter Value Source

Chemical Name

(8R,9S,10R,13S,14S,17S)-17-

ethyl-13-methyl-

2,3,6,7,8,9,10,11,12,13,14,15,

16,17-tetradecahydro-1H-

cyclopenta[a]phenanthren-17-

ol

N/A

CAS Number 965-90-2 N/A

Molecular Formula C20H32O N/A

Molecular Weight 288.5 g/mol N/A

Primary Hazards Irritant, Health Hazard N/A

GHS Hazard Statements

H302, H312, H332 (Harmful if

swallowed, in contact with skin,

or if inhaled), H351 (Suspected

of causing cancer), H360 (May

damage fertility or the unborn

child)

N/A

GHS Precautionary

Statements

P260 (Do not breathe

dust/fume/gas/mist/vapors/spr

ay), P280 (Wear protective

gloves/protective clothing/eye

protection/face protection),

P301+P310 (IF SWALLOWED:

Immediately call a POISON

CENTER or doctor/physician),

P302+P352 (IF ON SKIN:

Wash with plenty of soap and

water), P307+P311 (IF

exposed: Call a POISON

CENTER or doctor/physician)

N/A

Operational and Disposal Plans
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The following are step-by-step procedures for the safe handling of Ethylestrenol from receipt

to disposal.

Designated Area and Engineering Controls
Designated Area: All work with Ethylestrenol should be conducted in a designated area,

such as a fume hood or a containment ventilated enclosure (CVE), to minimize the risk of

exposure to personnel.

Ventilation: Ensure adequate ventilation to control airborne dust or aerosols. Local exhaust

ventilation is preferred over general dilution ventilation.

Access Control: Access to the designated area should be restricted to authorized personnel

who have received appropriate training.

Personal Protective Equipment (PPE)
Consistent use of appropriate PPE is the final barrier against exposure. The following PPE is

mandatory when handling Ethylestrenol:
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PPE Category Specification

Hand Protection

Double gloving with chemically resistant gloves

(e.g., nitrile rubber) is required. The outer glove

should be removed and disposed of as

hazardous waste immediately after handling the

compound.

Body Protection
A disposable, solid-front lab coat or gown with

long sleeves and tight-fitting cuffs.

Eye/Face Protection

Safety glasses with side shields are the

minimum requirement. For procedures with a

risk of splashing, a face shield should be worn in

addition to safety glasses.

Respiratory Protection

For handling powders or when there is a risk of

aerosol generation, a NIOSH-approved

respirator (e.g., an N95 or higher) is

recommended.

Step-by-Step Handling Procedures
Preparation: Before handling Ethylestrenol, ensure the designated area is clean and all

necessary equipment, including PPE and waste disposal containers, is readily available.

Donning PPE: Put on all required PPE in the correct order (gown, inner gloves, eye

protection, respirator if needed, outer gloves).

Weighing and Aliquoting: Conduct all weighing and aliquoting of solid Ethylestrenol within a

fume hood or a ventilated balance enclosure to prevent dust inhalation. Use tools and

techniques that minimize dust generation.

Solution Preparation: When preparing solutions, add the solid Ethylestrenol to the solvent

slowly to avoid splashing.

Post-Handling: After handling is complete, decontaminate all surfaces and equipment with an

appropriate solvent. Remove outer gloves and dispose of them in the designated hazardous
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waste container.

Doffing PPE: Remove PPE in the reverse order of donning, being careful to avoid self-

contamination. Wash hands thoroughly with soap and water after removing all PPE.

Spill Management
Evacuate: In the event of a spill, evacuate the immediate area.

Secure: Restrict access to the spill area.

Clean-up: Personnel involved in the clean-up must wear appropriate PPE, including

respiratory protection. For solid spills, gently cover with an absorbent material to avoid

raising dust, then carefully scoop into a labeled, sealed container. For liquid spills, absorb

with an inert material and place in a sealed container.

Decontaminate: Thoroughly clean and decontaminate the spill area.

Disposal Plan
Ethylestrenol is a controlled substance and hazardous waste. All waste materials must be

disposed of according to federal, state, and local regulations.

Waste Segregation: All materials contaminated with Ethylestrenol (e.g., gloves, vials,

absorbent materials) must be segregated from other laboratory waste.[1][2][3]

Waste Containers: Use dedicated, clearly labeled, leak-proof, and puncture-resistant

containers for hazardous drug waste.[1][2][3] Sharps should be placed in a designated

sharps container for hazardous drug waste.

Disposal of Unused Product: Unused or expired Ethylestrenol must not be disposed of in

the trash or sewer. It must be disposed of as a controlled substance hazardous waste,

typically through a licensed reverse distributor.[4]

Record Keeping: Maintain accurate records of the disposal of all controlled substances,

including Ethylestrenol.
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Detailed experimental protocols should be developed and reviewed by the institution's

environmental health and safety department. These protocols should incorporate the safety

and handling procedures outlined in this guide.

Mandatory Visualization
The following diagram illustrates the logical workflow for the safe handling of Ethylestrenol.
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4. Prepare Solution
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7. Wash Hands
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Caption: Workflow for Safe Handling and Disposal of Ethylestrenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1671647?utm_src=pdf-custom-synthesis
https://www1.udel.edu/ehs/research/downloads/hazdrughandlesop.pdf
https://ph.health.mil/PHC%20Resource%20Library/ehse-waste-management-hazardous-drugs.pdf
https://www.osha.gov/etools/hospitals/pharmacy/disposal-of-hazardous-drugs
https://www.osha.gov/etools/hospitals/pharmacy/disposal-of-hazardous-drugs
https://www.stericycle.com/en-us/resource-center/blog/controlled-substance-disposal-ensuring-safe-pharmaceutical-waste-management
https://www.stericycle.com/en-us/resource-center/blog/controlled-substance-disposal-ensuring-safe-pharmaceutical-waste-management
https://www.benchchem.com/product/b1671647#personal-protective-equipment-for-handling-ethylestrenol
https://www.benchchem.com/product/b1671647#personal-protective-equipment-for-handling-ethylestrenol
https://www.benchchem.com/product/b1671647#personal-protective-equipment-for-handling-ethylestrenol
https://www.benchchem.com/product/b1671647#personal-protective-equipment-for-handling-ethylestrenol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1671647?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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